Cas no 123506-67-2 (6-methoxy-5-methylpyridine-3-carbaldehyde)

6-Methoxy-5-methylpyridine-3-carbaldehyde is a versatile heterocyclic aldehyde with a pyridine core, featuring methoxy and methyl substituents at the 6- and 5-positions, respectively. Its aldehyde functional group at the 3-position makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles, pharmaceuticals, and agrochemicals. The electron-donating methoxy group enhances reactivity in electrophilic substitution reactions, while the methyl substituent contributes to steric and electronic modulation. This compound is well-suited for use in cross-coupling reactions, condensation reactions, and as a precursor for Schiff base formation. Its stability and defined reactivity profile make it a reliable building block for research and industrial applications.

6-methoxy-5-methylpyridine-3-carbaldehyde structure

123506-67-2 structure

Product Name:6-methoxy-5-methylpyridine-3-carbaldehyde

CAS No:123506-67-2

MF:C₈H₉NO₂

MW:151.162562131882

MDL:MFCD11856047

CID:104103

PubChem ID:14493538

Update Time:2025-06-08

6-methoxy-5-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarboxaldehyde,6-methoxy-5-methyl-
- 3-Pyridinecarboxaldehyde, 6-methoxy-5-methyl- (9CI)
- 6-Methoxy-5-methylnicotinaldehyde
- 6-methoxy-5-methylpyridine-3-carbaldehyde
- 3-pyridinecarbaldehyde,6-methoxy-5-methyl
- 6-Methoxy-5-methyl-3-pyridinecarboxaldehyde
- 6-METHOXY-5-METHYL-PYRIDINE-3-CARBALDEHYDE
- AS-68821
- AKOS017515560
- CS-0036769
- MFCD11856047
- Z1255428321
- FT-0749132
- AB64858
- SY123803
- EN300-1725457
- 123506-67-2
- SCHEMBL15719149
- DA-46973
- MDL： MFCD11856047
- Inchi： 1S/C8H9NO2/c1-6-3-7(5-10)4-9-8(6)11-2/h3-5H,1-2H3
- InChI Key： UUENRKYQSYDJLI-UHFFFAOYSA-N
- SMILES： O(C)C1C(C)=CC(C=O)=CN=1

Computed Properties

Exact Mass: 151.06300
Monoisotopic Mass: 151.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 39.2Å²

Experimental Properties

PSA: 39.19000
LogP: 1.21110

6-methoxy-5-methylpyridine-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB455128-500 mg	6-Methoxy-5-methyl-3-pyridinecarboxaldehyde	123506-67-2		500MG	€379.10	2023-07-18
abcr	AB455128-1 g	6-Methoxy-5-methyl-3-pyridinecarboxaldehyde	123506-67-2		1g	€509.50	2023-07-18
Chemenu	CM323161-1g	6-Methoxy-5-methylnicotinaldehyde	123506-67-2	95%	1g	$602	2021-08-18
Matrix Scientific	207720-0.250g	6-Methoxy-5-methyl-pyridine-3-carbaldehyde	123506-67-2		0.250g	$420.00	2023-09-07
Matrix Scientific	207720-1g	6-Methoxy-5-methyl-pyridine-3-carbaldehyde	123506-67-2		1g	$1064.00	2023-09-07
Chemenu	CM323161-1g	6-Methoxy-5-methylnicotinaldehyde	123506-67-2	95%+	1g	$973	2022-06-13
TRC	M264388-1g	6-Methoxy-5-methyl-3-pyridinecarboxaldehyde	123506-67-2		1g	$ 50.00	2022-06-04
TRC	M264388-5g	6-Methoxy-5-methyl-3-pyridinecarboxaldehyde	123506-67-2		5g	$ 65.00	2022-06-04
TRC	M264388-10g	6-Methoxy-5-methyl-3-pyridinecarboxaldehyde	123506-67-2		10g	$ 80.00	2022-06-04
Alichem	A029206881-250mg	6-Methoxy-5-methylnicotinaldehyde	123506-67-2	95%	250mg	$440.96	2023-09-03